![molecular formula C19H17N3O2S B5186472 N-[(2-phenoxy-3-pyridinyl)methyl]-2-(2-pyridinylthio)acetamide](/img/structure/B5186472.png)
N-[(2-phenoxy-3-pyridinyl)methyl]-2-(2-pyridinylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-phenoxy-3-pyridinyl)methyl]-2-(2-pyridinylthio)acetamide, also known as PPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. PPAA is a thioacetamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Scientific Research Applications
N-[(2-phenoxy-3-pyridinyl)methyl]-2-(2-pyridinylthio)acetamide has been extensively studied in various scientific research applications, including its potential as a therapeutic agent for cancer treatment. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as an anticancer drug. This compound has also been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models of inflammatory diseases.
Mechanism of Action
The mechanism of action of N-[(2-phenoxy-3-pyridinyl)methyl]-2-(2-pyridinylthio)acetamide is not fully understood, but it has been shown to inhibit the activity of several enzymes involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in cancer cell invasion and metastasis. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth and the reduction of inflammation. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a desirable effect for anticancer drugs. This compound has also been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, which are involved in the development of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-[(2-phenoxy-3-pyridinyl)methyl]-2-(2-pyridinylthio)acetamide has several advantages for lab experiments, including its high yield synthesis method and its potential as a therapeutic agent for cancer and inflammatory diseases. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of N-[(2-phenoxy-3-pyridinyl)methyl]-2-(2-pyridinylthio)acetamide, including further studies on its mechanism of action and potential side effects. This compound also has potential applications in drug development for other diseases, such as Alzheimer's disease and Parkinson's disease, and further studies are needed to explore these potential applications. Additionally, the development of new synthetic methods for this compound could lead to improved yields and reduced costs for its production.
Synthesis Methods
N-[(2-phenoxy-3-pyridinyl)methyl]-2-(2-pyridinylthio)acetamide can be synthesized using various methods, including the reaction of 2-pyridinethiol with 2-bromoacetophenone, followed by the reaction of the resulting intermediate with 3-chloropyridine. Another method involves the reaction of 2-pyridinethiol with 2-chloro-N-(2-phenoxyethyl)acetamide, followed by the reaction of the resulting intermediate with 3-chloropyridine. Both methods result in the formation of this compound with high yields.
properties
IUPAC Name |
N-[(2-phenoxypyridin-3-yl)methyl]-2-pyridin-2-ylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O2S/c23-17(14-25-18-10-4-5-11-20-18)22-13-15-7-6-12-21-19(15)24-16-8-2-1-3-9-16/h1-12H,13-14H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCECIRGKTUSPAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=CC=N2)CNC(=O)CSC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.